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Introduction

Cyanacure, chemically known as 2,2'-(1,2-Ethanediylbis(thio))bisbenzenamine, is an aromatic
diamine curative utilized in the production of high-performance polyurethane elastomers. It
serves as a direct replacement for 4,4'-methylene-bis(2-chloroaniline) (MBCA, or MOCA), a
substance now considered a suspected carcinogen.[1] When combined with an isocyanate-
terminated prepolymer like Adiprene L-100, Cyanacure facilitates a curing reaction that results
in a strong, rubbery solid.

This document provides detailed application notes and protocols for casting with Cyanacure
curative, specifically with Adiprene L-100. The resulting polyurethane elastomers exhibit high
tensile strength and resilience, coupled with excellent resistance to abrasion, oils, solvents, and
low temperatures.[2][3] Castings made with Cyanacure are comparable in strength to those
made with MBCA but offer slightly greater elasticity.[1]

Safety Precautions

Before handling Cyanacure and its associated reagents, it is crucial to review the Safety Data
Sheet (SDS) for each chemical. Personal Protective Equipment (PPE), including but not limited
to safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times. All
procedures should be conducted in a well-ventilated area, preferably within a fume hood, to
avoid inhalation of vapors.
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Emergency Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
and seek medical attention.

o Skin Contact: Wash the affected area thoroughly with soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.

 Inhalation: Move to an area with fresh air. If breathing becomes difficult, seek immediate
medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Quantitative Data Summary

The physical properties of the cured polyurethane elastomer are highly dependent on the
stoichiometric ratio of Cyanacure to the isocyanate prepolymer. A stoichiometry of 95% is
generally recommended to achieve a well-balanced set of physical properties.[4] Adjusting the
amount of Cyanacure will alter the stoichiometry and, consequently, the final hardness and
other mechanical properties of the elastomer. For instance, a higher stoichiometric ratio can
increase the Shore A hardness into the 88-92 range.[5]

The following table summarizes the typical physical properties of Adiprene L-100 cured with an
aromatic diamine curative at a 95% stoichiometric ratio.
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Physical Property Typical Value Test Method
Hardness 90 Shore A ASTM D2240
100% Modulus 1100 psi (7.6 MPa) ASTM D412
300% Modulus 2100 psi (14.5 MPa) ASTM D412
Tensile Strength 4500 psi (31.0 MPa) ASTM D412
Elongation 450% ASTM D412
Tear Strength 75 Ib/in (13.1 kN/m) ASTM D624
Resilience (Rebound) 45% ASTM D2632

Note: These values are representative of Adiprene L-100 cured with a standard aromatic
diamine (MBCA) and serve as a close approximation for Cyanacure-cured systems. Actual
values may vary based on the precise stoichiometry, curing conditions, and specific batch of
reagents.

Experimental Protocols
Stoichiometry Calculation

The precise amount of Cyanacure curative required is determined by the percent isocyanate
(%NCO) of the Adiprene L-100 prepolymer and the desired stoichiometry. The calculation is as
follows:

Parts per hundred resin (phr) of Cyanacure = (Equivalent Weight of Curative x %NCO of
Prepolymer x Desired Stoichiometry) / 42[6]

Where:
o Equivalent Weight of Cyanacure: 152.2 g/eq

* %NCO of Adiprene L-100: This value is lot-specific and can be found on the certificate of
analysis (typically around 4.1%).

» Desired Stoichiometry: Expressed as a decimal (e.g., 95% = 0.95).
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e 42: The molecular weight of the NCO group.

Casting Workflow

The following diagram outlines the general workflow for casting with Cyanacure curative.
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Figure 1. Experimental workflow for casting with Cyanacure curative.
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Detailed Methodologies

1. Preparation of Materials and Mold:

e Adiprene L-100 Prepolymer: Pre-heat the Adiprene L-100 to 70-80°C to reduce its viscosity.
This can be done in a temperature-controlled oven.

e Cyanacure Curative: Cyanacure is a solid at room temperature and should be melted to a
liquid state at 100-110°C before use.

e Mold Preparation: The mold should be clean and dry. Apply a suitable mold release agent to
all surfaces that will come into contact with the polyurethane. Pre-heat the mold to the curing
temperature of 90°C to prevent thermal shock and ensure uniform curing.[5]

2. Mixing and Degassing:

o Accurately weigh the pre-heated Adiprene L-100 and the molten Cyanacure into a mixing
container based on the stoichiometry calculation.

e Mix the two components thoroughly for 2-3 minutes, scraping the sides and bottom of the
container to ensure a homogeneous mixture. Avoid excessive whipping to minimize air
entrapment.

e Place the mixing container in a vacuum chamber and apply a vacuum to degas the mixture.
Continue degassing until the bubbling subsides, which typically takes 5-10 minutes. The
mixture will rise and then fall as the air is removed.

3. Casting and Curing:

o Carefully pour the degassed mixture into the pre-heated mold. Pour in a steady stream and
at a low point in the mold to minimize the introduction of air bubbles.

e Place the filled mold in an oven set to 90°C. The initial cure time will vary depending on the
size and complexity of the part, but 1-2 hours is a typical starting point. Cyanacure has a pot
life of approximately 10-12 minutes.[1]

 After the initial cure, the part can be demolded. The part will be handleable but will not have
achieved its final physical properties.
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o For optimal performance, a post-curing step is recommended. Place the demolded part in an
oven at 70°C for 16 hours.[4] This allows for the completion of the chemical reactions and
the development of the full mechanical properties of the elastomer.

Curing Chemistry

The curing process involves the reaction of the isocyanate groups (-NCO) of the Adiprene L-
100 prepolymer with the amine groups (-NH2) of the Cyanacure curative. This polyaddition
reaction forms urea linkages, resulting in a cross-linked polyurethane-urea network.

[Adiprene L-100 | OCN-R-NCO Reaction
Reaction
[Cyanacure Hz2N-R'-N HD/>

Click to download full resolution via product page

Golyurethane-Urea Network | ...-NH-CO-N H-R'-NH-CO-NH-R-..]

Figure 2. Simplified reaction pathway for polyurethane-urea formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Casting with
Cyanacure Curative]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207773#step-by-step-guide-for-casting-with-
cyanacure-curative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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